Cas no 33120-65-9 (2(3H)-Thiazolethione,3-(1-methylethyl)-)

2(3H)-Thiazolethione,3-(1-methylethyl)- Properties

Names and Identifiers

• 2(3H)-Thiazolethione,3-(1-methylethyl)-
• 4-Thiazoline-2-thione,3-isopropyl- (8CI)
• 2(3H)-Thiazolethione,3-(1-methylethyl)-(9CI)

• InChIKey： LVWAGZASYFCAAF-UHFFFAOYSA-N
• Inchi： 1S/C6H9NS2/c1-5(2)7-3-4-9-6(7)8/h3-5H,1-2H3
• SMILES： S1C=CN(C(C)C)C1=S

Computed Properties

• Exact Mass: 159.01777
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 159.018
• Heavy Atom Count: 9
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 60.6A^2

Experimental Properties

• PSA: 3.24